1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-2-(benzylthio)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H24N4OS/c23-18(16-24-15-17-5-2-1-3-6-17)21-12-9-20(10-13-21)11-14-22-8-4-7-19-22/h1-8H,9-16H2
• InChI Key: QBKTUEMOKMNNKE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CC=N2)C(=O)CSCC3=CC=CC=C3
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol

Description

1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-2-(benzylthio)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical structure, which gives it a wide range of biological activities.

Scientific Research Applications

Sigma-1 Receptor Antagonist for Pain Management

A study highlighted the synthesis and pharmacological activity of a new series of pyrazoles, leading to the identification of a compound (EST64454) as a sigma-1 receptor antagonist clinical candidate for pain treatment. The compound demonstrated high metabolic stability across species, adequate pharmacokinetic profiles in rodents, and significant antinociceptive properties in mouse models of pain (J. Díaz et al., 2020).

In Vitro Anti-HIV Activity

Research on new 5-substituted piperazinyl-4-nitroimidazole derivatives aimed at developing new non-nucleoside reverse transcriptase inhibitors for HIV treatment demonstrated significant anti-HIV-1 and anti-HIV-2 activity in vitro (N. Al-Masoudi et al., 2007).

Electrochemical Synthesis Applications

A study on the electrochemical synthesis involving the oxidation of a closely related compound in the presence of nucleophiles, aimed at developing new arylthiobenzazoles, presents a novel method for synthesizing derivatives with potential biological activity (A. Amani et al., 2012).

Antimicrobial and Antifungal Activity

Synthesis of new pyrazoline and pyrazole derivatives has been investigated for their antimicrobial and antifungal activities, showcasing significant effects against various bacterial and fungal species (S. Y. Hassan, 2013).

Antiviral Activity

Research into 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives explored their synthesis, reactions, and antiviral activities, highlighting the potential for treating viral infections (F. Attaby et al., 2006).